Diacetylmonensin methyl ester
Diacetylmonensin methyl ester
Brand Name:
Vulcanchem
CAS No.:
17313-43-8
VCID:
VC0101335
InChI:
InChI=1S/C41H68O13/c1-13-39(36-23(3)19-31(49-36)33-22(2)18-24(4)41(53-33,50-29(9)43)21-48-28(8)42)15-14-32(51-39)38(10)16-17-40(54-38)20-30(44)25(5)35(52-40)26(6)34(46-11)27(7)37(45)47-12/h22-27,30-36,44H,13-21H2,1-12H3/t22-,23-,24+,25+,26-,27-,30-,31+,32+,33-,34+,35-,36+,38-,39-,40+,41-/m0/s1
SMILES:
CCC1(CCC(O1)C2(CCC3(O2)CC(C(C(O3)C(C)C(C(C)C(=O)OC)OC)C)O)C)C4C(CC(O4)C5C(CC(C(O5)(COC(=O)C)OC(=O)C)C)C)C
Molecular Formula:
C41H68O13
Molecular Weight:
768.982
Diacetylmonensin methyl ester
CAS No.: 17313-43-8
Main Products
VCID: VC0101335
Molecular Formula: C41H68O13
Molecular Weight: 768.982
| CAS No. | 17313-43-8 |
|---|---|
| Product Name | Diacetylmonensin methyl ester |
| Molecular Formula | C41H68O13 |
| Molecular Weight | 768.982 |
| IUPAC Name | methyl (2S,3R,4S)-4-[(2S,5R,7S,8R,9S)-2-[(2R,5S)-5-[(2R,3S,5R)-5-[(2S,3S,5R,6S)-6-acetyloxy-6-(acetyloxymethyl)-3,5-dimethyloxan-2-yl]-3-methyloxolan-2-yl]-5-ethyloxolan-2-yl]-7-hydroxy-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]-3-methoxy-2-methylpentanoate |
| Standard InChI | InChI=1S/C41H68O13/c1-13-39(36-23(3)19-31(49-36)33-22(2)18-24(4)41(53-33,50-29(9)43)21-48-28(8)42)15-14-32(51-39)38(10)16-17-40(54-38)20-30(44)25(5)35(52-40)26(6)34(46-11)27(7)37(45)47-12/h22-27,30-36,44H,13-21H2,1-12H3/t22-,23-,24+,25+,26-,27-,30-,31+,32+,33-,34+,35-,36+,38-,39-,40+,41-/m0/s1 |
| Standard InChIKey | OKCDRYUCLSVYEL-YKTJNCPASA-N |
| SMILES | CCC1(CCC(O1)C2(CCC3(O2)CC(C(C(O3)C(C)C(C(C)C(=O)OC)OC)C)O)C)C4C(CC(O4)C5C(CC(C(O5)(COC(=O)C)OC(=O)C)C)C)C |
| Last Modified | Aug 20 2021 |
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